Cas no 50400-30-1 (octahydro-9aH-Quinolizine-9a-acetonitrile)
50400-30-1 structure
Product Name:octahydro-9aH-Quinolizine-9a-acetonitrile
CAS No:50400-30-1
MF:C11H18N2
MW:178.274022579193
CID:1113184
PubChem ID:12245222
Update Time:2025-04-20
octahydro-9aH-Quinolizine-9a-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- octahydro-9aH-Quinolizine-9a-acetonitrile
- 2-(1,2,3,4,6,7,8,9-octahydroquinolizin-9a-yl)acetonitrile
- octahydro-9aH-quinolizin-9a-ylacetonitrile
- 2-(Octahydro-1H-quinolizin-9a-yl)acetonitrile
- 50400-30-1
-
- Inchi: 1S/C11H18N2/c12-8-7-11-5-1-3-9-13(11)10-4-2-6-11/h1-7,9-10H2
- InChI Key: SECOTPNZTSXDSN-UHFFFAOYSA-N
- SMILES: N12CCCCC1(CC#N)CCCC2
Computed Properties
- Exact Mass: 178.146998583g/mol
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 27Ų
octahydro-9aH-Quinolizine-9a-acetonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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